1-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-3-(2-ethoxyphenyl)urea
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Description
1-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-3-(2-ethoxyphenyl)urea is a useful research compound. Its molecular formula is C17H16F2N6O2 and its molecular weight is 374.352. The purity is usually 95%.
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Scientific Research Applications
Hydrogel Formation and Tuning
- Anion Tuning of Hydrogel Properties : A study by Lloyd and Steed (2011) explored the hydrogel formation capabilities of a related compound, focusing on how the anion identity can influence the gel's rheology and morphology. This research highlights the potential of urea derivatives in creating tunable hydrogels for various applications, including drug delivery systems and tissue engineering (Lloyd & Steed, 2011).
Corrosion Inhibition
- Corrosion Inhibition by Organic Compounds : Bahrami and Hosseini (2012) investigated the use of specific urea derivatives as corrosion inhibitors for mild steel in acidic environments. Their findings suggest that compounds with a urea moiety could serve as effective corrosion inhibitors, which could be relevant for the chemical when considering its application in materials science and engineering (Bahrami & Hosseini, 2012).
Synthesis and Electrochemical Properties
- Synthesis and Electrochemical Behavior : Schreivogel et al. (2006) discussed the synthesis and electrochemical properties of tetrasubstituted tetraphenylethenes, which could provide insights into the electrochemical applications of similar urea derivatives in electronic devices or sensors (Schreivogel et al., 2006).
Anticancer Activity
- Anticancer Agents : Feng et al. (2020) synthesized and evaluated a series of 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives for their antiproliferative activity against various cancer cell lines. This research underscores the potential of urea derivatives in medicinal chemistry, particularly as anticancer agents (Feng et al., 2020).
Antibacterial and Antifungal Activity
- Antimicrobial Activity : Sujatha et al. (2019) synthesized urea derivatives with potential antibacterial and antifungal activities. Their findings highlight the role of such compounds in developing new antimicrobial agents, which could be applicable to the compound (Sujatha et al., 2019).
Properties
IUPAC Name |
1-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-3-(2-ethoxyphenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16F2N6O2/c1-2-27-15-6-4-3-5-14(15)21-17(26)20-10-16-22-23-24-25(16)11-7-8-12(18)13(19)9-11/h3-9H,2,10H2,1H3,(H2,20,21,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTRQMADWJBSKPA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)NCC2=NN=NN2C3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16F2N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.